Cas no 1872-40-8 (1,3-Benzenedicarboxylicacid, 4,6-dinitro-)

1,3-Benzenedicarboxylicacid, 4,6-dinitro- structure
1872-40-8 structure
Product Name:1,3-Benzenedicarboxylicacid, 4,6-dinitro-
CAS No:1872-40-8
MF:C8H4N2O8
MW:256.125962257385
CID:118168
PubChem ID:2749034
Update Time:2025-04-18

1,3-Benzenedicarboxylicacid, 4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 4,6-dinitro-
    • 4,6-DINITRO-1,3-BENZENEDICARBOXYLIC ACID
    • 4,6-dinitrobenzene-1,3-dicarboxylic acid
    • 4,6-dinitrobenzene-1,3-dioic acid
    • 4,6-dinitro-isophthalic acid
    • 4,6-Dinitro-isophthalsaeure
    • 4,6-dinitroisophthalic acid
    • 4,6-DINITRO-1,3-BENZENEDICARBOXYLICACID
    • 1872-40-8
    • DTXSID30372747
    • 1,3-Benzenedicarboxylic acid, 4,6-dinitro-
    • MFCD00451467
    • AKOS003242200
    • Inchi： 1S/C8H4N2O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)
    • InChI Key： USNQORATWWPXHQ-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C(=O)O)C(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 255.99700
  • Monoisotopic Mass: 255.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • Density: 1.853
  • Boiling Point: 537.1°Cat760mmHg
  • Flash Point: 237.4°C
  • Refractive Index: 1.696
  • PSA: 166.24000
  • LogP: 1.94580

1,3-Benzenedicarboxylicacid, 4,6-dinitro- Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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